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Compound of Interest

Compound Name: 2-propylpentanoate

Cat. No.: B1229163 Get Quote

Essential Safety and Handling Guide for 2-
Propylpentanoate
This guide provides crucial safety and logistical information for the handling of 2-
propylpentanoate esters. Given the limited availability of a specific Safety Data Sheet (SDS)

for every possible ester of 2-propylpentanoic acid, this document synthesizes data from closely

related compounds, such as 2-propylpentanoic acid (valproic acid) and other aliphatic esters.

This information is intended to provide a baseline for safe laboratory practices. It is imperative

to conduct a thorough risk assessment for the specific 2-propylpentanoate ester being used

and to consult your institution's Environmental Health and Safety (EHS) office for specific

guidance.

Physicochemical and Hazard Information
The following tables summarize the known properties and hazard classifications for 2-

propylpentanoic acid, which can serve as a conservative reference for its esters. Properties of

esters will vary based on the alcohol group.

Table 1: Physicochemical Properties of 2-Propylpentanoic Acid
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Property Value

Physical State Liquid[1]

Appearance Light yellow[1]

Molecular Formula C₈H₁₆O₂

Molecular Weight 144.21 g/mol

Boiling Point 123 °C / 253.4 °F @ 760 mmHg[2]

Melting Point -76 °C / -104.8 °F[2]

Flash Point 26 °C / 78.8 °F (for Propyl propionate)[2]

Solubility Low water solubility[1]

Table 2: GHS Hazard Classification for 2-Propylpentanoic Acid

Hazard Class Category Hazard Statement

Serious Eye Damage/Irritation Category 1 Causes serious eye damage[1]

Reproductive Toxicity Category 1B

May damage the unborn child.

Suspected of damaging

fertility[1]

Acute Oral Toxicity Category 4 Harmful if swallowed

Flammable Liquids Category 3
Flammable liquid and vapor

(based on similar esters)[2]

Acute Inhalation Toxicity Category 4
Harmful if inhaled (based on

similar esters)[2]

Personal Protective Equipment (PPE)
A comprehensive risk assessment should guide the selection of PPE. The following are

minimum recommendations for handling 2-propylpentanoate.
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Engineering Controls: Always handle 2-propylpentanoate in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.[1] Ensure

that eyewash stations and safety showers are readily accessible.[1]

Eye and Face Protection: Wear chemical safety goggles as described by OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1] A face

shield may be required for splash hazards.

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves. Nitrile or neoprene gloves are

generally recommended, but the specific glove type should be selected based on the

manufacturer's resistance data for the specific ester and the nature of the work.[3] Inspect

gloves for integrity before each use.

Lab Coat: A flame-retardant lab coat should be worn and buttoned to protect from

splashes.

Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.[3]

Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding

exposure limits, a NIOSH/MSHA or European Standard EN 149 approved respirator is

required.[1] Respirator use requires a formal respiratory protection program, including fit

testing and training.[3]

Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe vapors or mists.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[2][4]

Use non-sparking tools and take precautionary measures against static discharge.[2]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]
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Incompatible with strong oxidizing agents, bases, and reducing agents.[1]

Disposal Plan:

Dispose of 2-propylpentanoate and its containers in accordance with all federal, state, and

local regulations.

This material should be treated as hazardous waste.[1] Do not dispose of it down the drain

or in regular trash.[1][2]

Waste should be collected in a suitable, labeled, and closed container for disposal by a

licensed hazardous waste disposal company.[1]

Emergency Procedures
First Aid Measures:

General Advice: In case of exposure or if you feel unwell, seek immediate medical attention

and show the Safety Data Sheet to the doctor.[1]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration.[5] Seek immediate medical attention.[1]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1][6] Seek medical attention if irritation develops

or persists.

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

also under the eyelids.[1] Remove contact lenses if present and easy to do. Continue rinsing.

[6] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water. Call a physician or poison

control center immediately.[1]

Spill Response Plan: In the event of a spill, follow the established laboratory protocol. The

general procedure is outlined below.
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Initial Response

Containment & Cleanup

Final Steps

Major Spill or Injury

Alert Personnel & Evacuate Area

Assess Spill & Identify Hazards

If safe to do so

Don Appropriate PPE Call 911 or Emergency Services

Large spill, fire,
 or injury

Eliminate Ignition Sources

Contain Spill with Absorbent Material

Absorb Spill (Work from outside in)

Collect Waste in a Labeled Container

Decontaminate Spill Area

Dispose of Waste via EHS Report Incident to Supervisor

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.thermofisher.com [assets.thermofisher.com]

2. fishersci.com [fishersci.com]

3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

4. carlroth.com [carlroth.com]

5. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

6. ehs.princeton.edu [ehs.princeton.edu]

To cite this document: BenchChem. [Personal protective equipment for handling 2-
propylpentanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229163#personal-protective-equipment-for-
handling-2-propylpentanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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